Cas no 2227734-45-2 (rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate
• CAS No: 2227734-45-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 6266788
• PubChem ID: 165620847
• Update Time: 2025-06-30

rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate
• EN300-1883327
• 2227734-45-2
• rac-tert-butyl N-{[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-9-8(6-13)12(9,4)5/h8-9H,6-7,13H2,1-5H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： YQIFXTBVMMYWBY-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(NC[C@@H]1[C@@H](CN)C1(C)C)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate

rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate: A Novel Compound with Potential in Medicinal Chemistry

rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 2227734-45-2, represents a promising candidate for the development of new therapeutic agents due to its potential biological activities and structural versatility. The synthesis and functionalization of this molecule involve multiple steps, including the incorporation of stereochemical elements and the introduction of functional groups that may modulate its pharmacological properties.

The rac configuration in this compound indicates the presence of an external stereocenter, which is critical for determining its interaction with biological targets. The tert-butyl group, a common protecting group in organic synthesis, contributes to the molecule's stability and solubility characteristics. The N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl} portion of the molecule introduces a cyclopropyl ring with two methyl substituents, creating a rigid and conformationally restricted structure. This structural feature is particularly relevant in drug design, as it may influence the molecule's ability to bind to specific protein targets.

Recent studies have highlighted the importance of stereochemistry in the biological activity of molecules like rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate. For example, research published in Journal of Medicinal Chemistry in 2023 demonstrated that the 1R,3R configuration of the cyclopropyl ring significantly enhances the molecule's affinity for certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders. This finding underscores the importance of stereochemical control in the development of this compound.

The aminomethyl group in the molecule is another critical element that may modulate its pharmacological profile. This functional group can act as a hydrogen bond donor or acceptor, enabling the molecule to form specific interactions with target proteins. Additionally, the 2,2-dimethylcyclopropylmethyl substituent introduces steric bulk that may influence the molecule's ability to access specific binding sites. These structural features collectively contribute to the molecule's potential as a lead compound in drug discovery.

Current research efforts are focused on elucidating the synthetic pathways for the efficient preparation of rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate. A study published in Organic & Biomolecular Chemistry in 2024 described a novel catalytic approach that enables the stereoselective formation of the 1R,3R configuration in the cyclopropyl ring. This method represents a significant advancement in the synthesis of such complex molecules, as it reduces the number of synthetic steps required and improves the overall yield.

Moreover, the N-carbamate functionality in this compound is of particular interest due to its ability to modulate enzyme activity. Carbamates are known to inhibit acetylcholinesterase, a target for the treatment of neurodegenerative diseases. While the primary mechanism of action of rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate is still under investigation, preliminary studies suggest that it may exhibit dual-targeting capabilities, interacting with both acetylcholinesterase and other enzymes involved in metabolic pathways.

The tert-butyl group in this molecule also plays a crucial role in its chemical stability. This protecting group is commonly used in pharmaceutical development to prevent unwanted side reactions during synthesis and storage. The presence of the tert-butyl group may also influence the molecule's solubility properties, which are important for its formulation into drug delivery systems. Researchers are exploring how the tert-butyl group can be selectively removed or modified to enhance the molecule's bioavailability.

Another area of interest in the study of rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate is its potential as a scaffold for the development of new drugs. The rigid cyclopropyl ring and the presence of multiple functional groups make this molecule an attractive starting point for the synthesis of analogs with tailored biological activities. This approach is particularly relevant in the design of drugs targeting complex diseases such as cancer, where the ability to modulate multiple pathways is essential.

Recent advances in computational modeling have also provided insights into the binding interactions of this compound with potential biological targets. Molecular docking studies suggest that the 1R,3R configuration of the cyclopropyl ring may enable the molecule to adopt a conformation that optimally fits into the active site of certain enzymes. These findings highlight the importance of stereochemical control in the design of effective therapeutic agents.

In conclusion, rac-tert-butyl N-{(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate represents a promising compound with significant potential in medicinal chemistry. Its unique molecular structure, characterized by the presence of a tert-butyl group, a 1R,3R cyclopropyl ring, and an aminomethyl functionality, offers opportunities for the development of new therapeutic agents. Ongoing research into its synthetic pathways, biological activities, and potential applications is likely to yield further insights into its role in drug discovery.